Cas no 116-44-9 (4-Amino-N-pyrimidin-2-ylbenzenesulfonamide)

• Product Name: 4-Amino-N-pyrimidin-2-ylbenzenesulfonamide
• CAS No: 116-44-9
• MF: C₁₀H₁₀N₄O₂S
• MW: 250.276999950409
• CID: 155481
• PubChem ID: 8309
• Update Time: 2025-11-02

4-Amino-N-pyrimidin-2-ylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-amino-N-2-pyrazinyl-
• 4-amino-N-pyrazin-2-ylbenzenesulfonamide
• 4-Amino-N-pyrimidin-2-ylbenzenesulfonamide
• 2-Sulfanilamidopyrazine
• 4-amino-N-2-pyrazinylbenzenesulfonamide
• 4-amino-N-pyrazin-2-yl-benzenesulfonamide
• 4-amino-N-pyrazinyl-benzenesulfonamide
• 4-Amino-N-pyrazinylbenzenesulfonamide
• Benzenesulfo
• N(sup 1)-2-Pyrazinylsulfonilamide
• N1-2-Pyrazinylsulfanilamide
• NSC25872
• NSC41835
• Pyrazine, sulfanilamido-
• Sulfanilamide, N1-(pyrazinyl)-
• sulfanilic acid pyrazin-2-ylamide
• Sulfanilsaeure-pyrazin-2-ylamid
• Sulfadi
• Sulfapyrazine
• NSC25872#NSC41835
• Solfadiazina [DCIT]
• Sulfadiazina [INN-Spanish]
• Sulfanilamidopyrazin
• UNII-8BE3C727OG
• SULFAPYRAZINE [MI]
• NSC 41835
• NS00011881
• DTXSID30151256
• 4-amino-N-(pyrazin-2-yl)benzene-1-sulfonamide
• FT-0683938
• 116-44-9
• NSC-25872
• Q27270142
• Benzenesulfonamide, 4-amino-N-pyrazinyl-
• 4-Amino-N-(pyrazin-2-yl)benzenesulfonamide
• Benzenesulfonamide, 4-amino-N-2-pyrazinyl-
• SCHEMBL152522
• NSC 25872
• NSC-41835
• BRN 0235481
• 4-Amino-N-(pyrazinyl)benzenesulfonamide
• 5-25-10-00140 (Beilstein Handbook Reference)
• Sulfanilamide, N(sup 1)-(pyrazinyl)-
• 8BE3C727OG

• Inchi： 1S/C10H10N4O2S/c11-8-1-3-9(4-2-8)17(15,16)14-10-7-12-5-6-13-10/h1-7H,11H2,(H,13,14)
• InChI Key： YEAICDDXRUOCKJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC1C=NC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 250.0526
• Monoisotopic Mass: 250.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106A^2
• XLogP3: 0

Experimental Properties

• Density: 1.3780 (rough estimate)
• Melting Point: 251°C
• Boiling Point: 485.5°Cat760mmHg
• Flash Point: 247.4°C
• Refractive Index: 1.6440 (estimate)
• PSA: 97.97
• LogP: 2.59460

4-Amino-N-pyrimidin-2-ylbenzenesulfonamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 4-Amino-N-pyrimidin-2-ylbenzenesulfonamide

4-Amino-N-pyrimidin-2-ylbenzenesulfonamide (CAS No. 116-44-9): A Comprehensive Overview

4-Amino-N-pyrimidin-2-ylbenzenesulfonamide (CAS No. 116-44-9) is a sulfonamide derivative with significant importance in pharmaceutical and chemical research. This compound, often referred to as 4-APBS, is characterized by its unique molecular structure, combining a pyrimidine ring with a sulfonamide group. Its chemical formula is C₁₀H₁₀N₄O₂S, and it has a molecular weight of 250.28 g/mol. The compound is widely studied for its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

The physical and chemical properties of 4-Amino-N-pyrimidin-2-ylbenzenesulfonamide make it a versatile intermediate in organic synthesis. It is a white to off-white crystalline powder with a melting point ranging between 200-205°C. The compound exhibits moderate solubility in polar solvents such as dimethyl sulfoxide (DMSO) and methanol, but limited solubility in water. These properties are crucial for its handling and application in laboratory settings. Researchers often explore its structure-activity relationships (SAR) to optimize its efficacy in various biological systems.

One of the most prominent applications of 4-Amino-N-pyrimidin-2-ylbenzenesulfonamide is in the field of drug discovery. The compound's sulfonamide moiety is known for its ability to inhibit enzymes such as carbonic anhydrase, making it a valuable scaffold for designing enzyme inhibitors. Recent studies have investigated its potential as a kinase inhibitor, targeting pathways involved in inflammation and cancer. This aligns with current trends in precision medicine, where researchers seek targeted therapies with minimal side effects.

In addition to its pharmaceutical applications, 4-Amino-N-pyrimidin-2-ylbenzenesulfonamide is also utilized in agricultural chemistry. Its derivatives have been explored as potential agrochemicals, offering solutions for crop protection and yield enhancement. With the growing demand for sustainable agriculture, this compound's role in developing eco-friendly pesticides and herbicides is gaining attention. Researchers are particularly interested in its mode of action against plant pathogens, which could lead to breakthroughs in agricultural productivity.

The synthetic routes for 4-Amino-N-pyrimidin-2-ylbenzenesulfonamide involve multi-step organic reactions, often starting from readily available precursors like 2-aminopyrimidine and 4-nitrobenzenesulfonyl chloride. Modern synthetic techniques, including microwave-assisted synthesis and green chemistry approaches, have been employed to improve yield and reduce environmental impact. These advancements are particularly relevant in today's context, where sustainable and efficient synthesis methods are highly valued.

From a market perspective, the demand for 4-Amino-N-pyrimidin-2-ylbenzenesulfonamide is driven by its applications in pharmaceuticals and agrochemicals. The compound is available from several chemical suppliers, with purity levels ranging from 95% to 99%. Pricing varies depending on the quantity and supplier, but it generally falls within the mid-range for specialty chemicals. The growing interest in small molecule therapeutics and green chemistry is expected to further boost its market presence in the coming years.

Safety and handling of 4-Amino-N-pyrimidin-2-ylbenzenesulfonamide require standard laboratory precautions. While it is not classified as highly hazardous, proper personal protective equipment (PPE) such as gloves and lab coats should be worn during handling. The compound should be stored in a cool, dry place, away from direct sunlight and incompatible materials. These guidelines are essential for ensuring safe and effective use in research and industrial settings.

In conclusion, 4-Amino-N-pyrimidin-2-ylbenzenesulfonamide (CAS No. 116-44-9) is a compound of significant interest in multiple scientific disciplines. Its unique chemical structure and versatile applications make it a valuable tool for researchers in pharmaceuticals, agriculture, and beyond. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the development of innovative solutions for global challenges.